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Compound of Interest

(2,5-Dioxoimidazolidin-1-yl)acetic

Compound Name: ,
acid

Cat. No.: B1349711

L  Get Quote

In-depth Technical Guide: (2,5-
Dioxoimidazolidin-1-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of (2,5-Dioxoimidazolidin-1-yl)acetic acid, a compound of interest in various

research and development domains.

Core Molecular Data

The essential molecular characteristics of (2,5-Dioxoimidazolidin-1-yl)acetic acid are

summarized in the table below. This data is foundational for experimental design, analytical

method development, and computational modeling.

Property

Value

Molecular Formula

C5H6N204[1]

Molecular Weight

158.113 g/mol [1]

CAS Number

80258-94-2[1]
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Experimental Protocols

Detailed experimental methodologies for the determination of molecular weight and formula,
while not explicitly detailed in the provided search results, would typically involve the following
standard analytical techniques:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, providing a
highly accurate molecular weight. High-resolution mass spectrometry (HRMS) would be
employed to confirm the elemental composition and thus the molecular formula.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy would be
used to elucidate the chemical structure, confirming the connectivity of atoms and the
presence of functional groups consistent with the proposed formula.

o Elemental Analysis: This combustion analysis technique provides the percentage
composition of carbon, hydrogen, and nitrogen, which can be used to empirically determine

the molecular formula.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's nomenclature to its

fundamental molecular properties.

(2,5-Dioxoimidazolidin-1-yl)acetic acid

Determines
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Molecular Weight:
158.113 g/mol

Figure 1. Molecular Properties of (2,5-Dioxoimidazolidin-1-yl)acetic acid
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1349711?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349711?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-5-dioxoimidazolidin-1-yl-ace-dic62308.html
https://www.benchchem.com/product/b1349711#2-5-dioxoimidazolidin-1-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1349711#2-5-dioxoimidazolidin-1-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1349711#2-5-dioxoimidazolidin-1-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1349711#2-5-dioxoimidazolidin-1-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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